Cas no 24503-25-1 (Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1))
24503-25-1 structure
Product Name:Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1)
CAS No:24503-25-1
MF:C10H14ClN3O2
MW:243.690061092377
CID:277209
PubChem ID:32466
Update Time:2025-04-19
Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1)
- ethyl 4-(diaminomethylideneamino)benzoate,hydrochloride
- 4-Guanidino-benzoesaeure-aethylester,Hydrochlorid
- 4-Guanidinobenzoesaeurephenylester
- 4-guanidino-benzoic acid ethyl ester,hydrochloride
- 4-Guanidino-benzoic acid phenyl ester
- ethyl p-guanidinobenzoate hydrochloride
- Phenyl 4-guanidinobenzoate
- Phenyl-4-guanidinobenzoat
- 24503-25-1
- p-Guanidinobenzoic acid ethyl ester hydrochloride
- p-Carbethoxyphenyl guanidine hydrochloride
- BENZOIC ACID, p-GUANIDINO-, ETHYL ESTER, MONOHYDROCHLORIDE
- NSC 14607
-
- Inchi: 1S/C10H13N3O2.ClH/c1-2-15-9(14)7-3-5-8(6-4-7)13-10(11)12;/h3-6H,2H2,1H3,(H4,11,12,13);1H
- InChI Key: JVKHTQOESNXCQB-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC)C(C1C=CC(=CC=1)/[NH+]=C(\N)/N)=O
Computed Properties
- Exact Mass: 243.07700
- Monoisotopic Mass: 243.0774544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 88.20000
- LogP: 2.84370
Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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